Cas no 200195-14-8 (2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide)

• Product Name: 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide
• CAS No: 200195-14-8
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 3881223
• Update Time: 2025-10-29

2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(4-formyl-2-hydroxyphenyl)-
• 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide

• Inchi： 1S/C9H8ClNO3/c10-4-9(14)11-7-2-1-6(5-12)3-8(7)13/h1-3,5,13H,4H2,(H,11,14)
• InChI Key： XJVJSJJDAJQPRJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C=O)C=C1O)(=O)CCl

Additional information on 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide

Professional Introduction to 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide (CAS No. 200195-14-8)

2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 200195-14-8, belongs to a class of molecules that exhibit promising biological activities. Its molecular structure incorporates both chloro and formyl functional groups, which are known to enhance its reactivity and utility in synthetic chemistry.

The significance of this compound lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. In particular, the presence of a formyl group makes it a valuable precursor for the formation of Schiff bases and other heterocyclic compounds, which are widely studied for their pharmacological properties. Additionally, the hydroxyl group adjacent to the formyl group in 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide allows for further functionalization, enabling chemists to tailor its properties for specific applications.

Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in drug discovery. The compound's structure suggests potential interactions with biological targets, making it a candidate for further exploration in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate enzyme activity and cellular signaling pathways, which are critical in various diseases.

In academic research, 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide has been utilized in studies aimed at understanding the mechanisms of action of related compounds. Its role as a building block has allowed scientists to construct analogs with enhanced potency and selectivity. For instance, modifications of the chloro group have been investigated to improve metabolic stability, while alterations around the phenolic ring have aimed at optimizing binding affinity to biological receptors.

The formyl group in this compound is particularly noteworthy, as it serves as a site for condensation reactions with amines and other nucleophiles. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules. Furthermore, the hydroxyl group provides an opportunity for further derivatization, allowing for the creation of esters or ethers that may improve solubility or bioavailability.

The pharmaceutical industry has taken note of these properties, leading to increased interest in 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide as a potential drug candidate or intermediate. Several companies have initiated programs to explore its utility in treating conditions such as inflammation, cancer, and neurological disorders. Preclinical studies have demonstrated encouraging results, suggesting that derivatives of this compound may exhibit therapeutic efficacy.

The synthesis of 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide presents unique challenges due to its reactive functional groups. However, modern synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to streamline its preparation, making it more accessible for research purposes.

The environmental impact of synthesizing and handling this compound is also an area of growing interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to improve the sustainability of its applications by designing processes that are more efficient and less resource-intensive.

In conclusion, 2-chloro-N-(4-formyl-2-hydroxyphenyl)acetamide (CAS No. 200195-14-8) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for creating novel bioactive molecules, while its reactivity allows for diverse chemical modifications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.